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Introduction
K145, chemically known as 3-(2-amino-ethyl)-5-[3-(4-butoxyl-phenyl)-propylidene]-thiazolidine-

2,4-dione, is a selective inhibitor of sphingosine kinase-2 (SphK2)[1][2][3]. As an orally

bioavailable and cell-permeable compound, K145 has demonstrated significant anti-tumor

activity in preclinical animal models, making it a compound of interest for cancer research[1][4]

[5]. These application notes provide detailed protocols for the administration of K145 in rodent

studies based on published research, focusing on routes of administration, dosage, and

experimental design for evaluating its therapeutic efficacy.

Quantitative Data Summary
The following tables summarize the reported dosages and experimental details for K145
administration in mouse models.

Table 1: Intraperitoneal (i.p.) Administration of K145 in Mice
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.
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Table 2: Oral Administration of K145 in Mice
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e

Nude Mice

(BALB/c-

nu)

Human

Leukemia

(U937)

50 Daily 15 days

Significant
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[1][4][5]
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Signaling Pathway
K145 exerts its anti-cancer effects by selectively inhibiting SphK2, which leads to the

suppression of downstream signaling pathways crucial for cell proliferation and survival, such

as the ERK and Akt pathways[1][2][4].
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Figure 1: K145 inhibits SphK2, leading to decreased S1P levels and subsequent suppression

of pro-survival ERK and Akt signaling pathways.

Experimental Protocols
Protocol 1: Intraperitoneal (i.p.) Injection of K145 in a
Mouse Xenograft Model
This protocol describes the administration of K145 via intraperitoneal injection to evaluate its

anti-tumor efficacy in a mouse xenograft model.
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1. Prepare K145 Solution
(e.g., in DMSO & saline)

2. Acclimatize Tumor-Bearing Mice

3. Restrain Mouse

4. Perform i.p. Injection
(Lower abdominal quadrant)

5. Monitor Tumor Growth
(e.g., caliper measurements)

6. Monitor Animal Health
(body weight, clinical signs)

7. Euthanize & Collect Tissues
(at study endpoint)

8. Analyze Tumor Weight & Biomarkers
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Figure 2: Experimental workflow for intraperitoneal administration of K145 in a mouse

xenograft study.

Materials:

K145 hydrochloride (or free base)

Vehicle (e.g., DMSO, saline, or other appropriate solvent)

Sterile syringes (1 mL) and needles (e.g., 27-30 gauge)

Tumor-bearing mice (e.g., nude mice with U937 xenografts)

Animal balance

Calipers for tumor measurement

Procedure:

Preparation of K145 Solution:

Dissolve K145 in a minimal amount of DMSO.

Further dilute with a suitable vehicle such as saline to the final desired concentration. The

final concentration of DMSO should be kept low (typically <10%) to avoid toxicity.

Prepare fresh daily or as stability allows.

Animal Handling and Dosing:

Weigh each mouse to determine the correct injection volume.

Gently restrain the mouse, exposing the abdomen.

Insert the needle into the lower right or left abdominal quadrant, avoiding the midline to

prevent damage to internal organs.

Inject the calculated volume of the K145 solution intraperitoneally.
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Monitoring:

Monitor tumor volume by caliper measurements every 2-3 days. Tumor volume can be

calculated using the formula: (Length x Width²) / 2.

Record the body weight of each animal at regular intervals to assess toxicity.

Observe the animals for any signs of distress or adverse reactions.

Endpoint and Analysis:

At the end of the study, euthanize the mice according to approved institutional protocols.

Excise the tumors and measure their final weight.

Tissues can be collected for further analysis (e.g., Western blotting for p-ERK, p-Akt).

Protocol 2: Oral Gavage Administration of K145 in a
Mouse Xenograft Model
This protocol outlines the procedure for administering K145 orally to assess its bioavailability

and efficacy.
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Figure 3: Experimental workflow for oral gavage administration of K145 in a mouse xenograft

study.

Materials:

K145 hydrochloride (or free base)

Vehicle for oral administration (e.g., water, methylcellulose solution)

Oral gavage needles (flexible or rigid, appropriate size for mice)

Sterile syringes

Tumor-bearing mice

Animal balance

Calipers

Procedure:

Preparation of K145 Formulation:

Prepare a homogenous suspension or solution of K145 in the chosen vehicle suitable for

oral administration.

Animal Handling and Dosing:

Weigh each mouse to calculate the required dose volume.

Gently restrain the mouse and insert the gavage needle over the tongue into the

esophagus. Ensure the needle does not enter the trachea.

Slowly administer the K145 formulation directly into the stomach.

Monitoring and Analysis:

Follow the same monitoring and analysis procedures as described in Protocol 1 (steps 3

and 4).
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Safety and Handling
K145 is a research chemical and should be handled with appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety glasses. For detailed safety

information, refer to the manufacturer's Safety Data Sheet (SDS). All animal procedures must

be conducted in accordance with institutional guidelines and approved by the Institutional

Animal Care and Use Committee (IACUC).

Disclaimer: This document provides a summary of published methodologies and should be

used as a guideline. Researchers should optimize protocols based on their specific

experimental needs and in compliance with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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